Cas no 1361665-17-9 (Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate)

• Product Name: Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate
• CAS No: 1361665-17-9
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4967504
• Update Time: 2025-05-22

Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)9-5-3-7(12(17)18-9)6-2-4-8(14)11(16)10(6)15/h2-5H,1H3,(H2,17,18)
• InChI Key： ZQAPZPIESXYHGT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(C(=O)OC)N=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 4.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate

Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate: A Comprehensive Overview

The compound Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate (CAS No. 1361665-17-9) is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of picolinic acid derivatives, which have gained considerable attention in recent years due to their unique chemical properties and potential biological activities. The structure of Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate consists of a picolinic acid backbone with a methyl group attached at the 5-position and an amino group at the 6-position. The presence of the trichlorophenyl group further enhances its chemical versatility and functional properties.

Recent studies have highlighted the importance of Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate in the development of novel materials for electronic applications. Researchers have explored its potential as a ligand in metal-organic frameworks (MOFs), where it exhibits excellent coordination abilities with transition metals. This property makes it a promising candidate for designing advanced catalysts and sensors. Moreover, its trichlorophenyl group contributes to enhanced stability and selectivity in these applications.

In the field of pharmacology, Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate has shown potential as a bioactive molecule. Preclinical studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in drug discovery. The amino group at the 6-position plays a critical role in these interactions, while the trichlorophenyl group provides structural rigidity and enhances bioavailability.

The synthesis of Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the picolinic acid derivative and subsequent functionalization with the trichlorophenyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies.

From an environmental perspective, Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemicals in certain industrial applications. However, further research is required to fully understand its long-term environmental impact and ensure sustainable use.

In conclusion, Methyl 6-amino-5-(2,3,4-trichlorophenyl)picolinate (CAS No. 1361665-17-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in material science and pharmacology. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.